Cas no 394-65-0 (1-fluoro-Isoquinoline)
1-fluoro-Isoquinoline structure
Product Name:1-fluoro-Isoquinoline
1-fluoro-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-fluoro-Isoquinoline
- 1-fluoroisoquinoline
- isoquinoline, 1-fluoro-
- InChI=1/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6
- SCHEMBL1741872
- 394-65-0
- DTXSID101315289
- DA-29377
- EN300-5174253
-
- Inchi: 1S/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
- InChI Key: YYMRKWBKEKCKHM-UHFFFAOYSA-N
- SMILES: FC1C2C=CC=CC=2C=CN=1
Computed Properties
- Exact Mass: 147.048427358g/mol
- Monoisotopic Mass: 147.048427358g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 208 ºC
- Flash Point: 114.7±19.8 ºC,
- Refractive Index: 1.5861 (589.3 nm 30 ºC)
- Solubility: Very slightly soluble (0.57 g/l) (25 º C),
1-fluoro-Isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5174253-0.05g |
1-fluoroisoquinoline |
394-65-0 | 95% | 0.05g |
$218.0 | 2023-07-06 | |
| Enamine | EN300-5174253-0.1g |
1-fluoroisoquinoline |
394-65-0 | 95% | 0.1g |
$326.0 | 2023-07-06 | |
| Enamine | EN300-5174253-0.25g |
1-fluoroisoquinoline |
394-65-0 | 95% | 0.25g |
$466.0 | 2023-07-06 | |
| Enamine | EN300-5174253-0.5g |
1-fluoroisoquinoline |
394-65-0 | 95% | 0.5g |
$735.0 | 2023-07-06 | |
| Enamine | EN300-5174253-1.0g |
1-fluoroisoquinoline |
394-65-0 | 95% | 1.0g |
$943.0 | 2023-07-06 | |
| Enamine | EN300-5174253-2.5g |
1-fluoroisoquinoline |
394-65-0 | 95% | 2.5g |
$1848.0 | 2023-07-06 | |
| Enamine | EN300-5174253-5.0g |
1-fluoroisoquinoline |
394-65-0 | 95% | 5.0g |
$2732.0 | 2023-07-06 | |
| Enamine | EN300-5174253-10.0g |
1-fluoroisoquinoline |
394-65-0 | 95% | 10.0g |
$4052.0 | 2023-07-06 | |
| 1PlusChem | 1P00C7YZ-50mg |
1-fluoroisoquinoline |
394-65-0 | 95% | 50mg |
$316.00 | 2025-02-26 | |
| 1PlusChem | 1P00C7YZ-100mg |
1-fluoroisoquinoline |
394-65-0 | 95% | 100mg |
$459.00 | 2025-02-26 |
1-fluoro-Isoquinoline Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
394-65-0 (1-fluoro-Isoquinoline) Related Products
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- 396-29-2(3-Fluoroisoquinoline)
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